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Compound of Interest

Compound Name: Carbostyril 124

Cat. No.: B023007

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbostyril 124, also known by its chemical name 7-amino-4-methyl-2-quinolinone, is a
fluorescent compound utilized as a laser dye.[1] Its chemical structure and properties make it
suitable for applications requiring blue-region laser emission. This document provides an
overview of the experimental setup for a Carbostyril 124 laser dye, including spectroscopic
properties, recommended equipment, and general protocols. Due to a lack of specific
published data on the laser performance of Carbostyril 124, the protocols provided are based
on general practices for similar coumarin-class laser dyes pumped by a nitrogen laser.

Spectroscopic and Chemical Properties

A summary of the key properties of Carbostyril 124 is presented in the table below.
Understanding these properties is crucial for selecting appropriate experimental conditions.
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Property Value Reference
Chemical Formula C10H10N20 [1]
Molecular Weight 174.20 g/mol [1]

CAS Number 19840-99-4

Appearance Off-white to tan solid

Absorption Maximum (A_max) ~350 nm

DMSO (Slightly), Methanol

Solubility (Slightly)

Experimental Setup for a Nitrogen Laser-Pumped
Carbostyril 124 Dye Laser

A common and effective method for exciting Carbostyril 124 is through the use of a pulsed
nitrogen laser, which emits at 337.1 nm. This wavelength is efficiently absorbed by the dye,
leading to population inversion and subsequent laser emission.

Core Components:

e Pump Source: A pulsed Transverse Electrical Excitation at Atmospheric pressure (TEA)
nitrogen laser is a suitable pump source. Key characteristics of a suitable nitrogen laser

include:

o Wavelength: 337.1 nm

o Pulse Duration: Typically in the nanosecond range (e.g., 3-10 ns).

o Pulse Energy: Sufficient to exceed the lasing threshold of the dye solution.

e Dye Cell (Cuvette): A standard 10 mm path length quartz cuvette is typically used to hold the
Carbostyril 124 solution. Quartz is essential due to its transparency in the UV region of the

pump laser.

e Optics:
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o Focusing Lens: A cylindrical quartz lens is used to focus the rectangular beam of the
nitrogen laser into a narrow line onto the dye cell, creating a transversely pumped gain
region.

o Resonator Cavity: A simple resonator can be formed by two mirrors. A broadband, high-
reflectivity mirror (e.g., >99%) serves as the back mirror, and a partially reflective mirror
(the output coupler) allows the dye laser beam to exit the cavity. For tunable operation, a
diffraction grating can be used as the wavelength-selective back reflector.

o Detection and Analysis:
o Power/Energy Meter: To measure the output power or energy of the dye laser.

o Spectrometer: To analyze the spectral characteristics of the laser output, including the
peak wavelength and bandwidth.

Experimental Protocols

The following protocols outline the general steps for preparing the dye solution and operating a
nitrogen laser-pumped Carbostyril 124 dye laser.

Protocol 1: Preparation of Carbostyril 124 Dye Solution

e Solvent Selection: Based on solubility data, high-purity, spectroscopy-grade methanol or
ethanol are recommended solvents.

o Concentration: The optimal concentration will depend on the specific experimental setup
(pump energy, cavity design). A typical starting concentration for coumarin-class dyes is in
the range of 1 x 10=3to 1 x 10~2 mol/L.

e Preparation Steps: a. Weigh the required amount of Carbostyril 124 powder. b. Dissolve the
powder in a small amount of the chosen solvent in a volumetric flask. c. Use an ultrasonic
bath to aid dissolution if necessary. d. Once fully dissolved, dilute the solution to the final
desired volume with the solvent. e. Filter the solution through a fine-pore filter (e.g., 0.2 um)
to remove any undissolved particles that could scatter light and reduce laser efficiency.
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Protocol 2: Operation of a Transversely Pumped Dye
Laser

System Alignment: a. Position the nitrogen laser, focusing lens, and dye cell on an optical
table. b. Align the nitrogen laser beam so that it passes through the center of the cylindrical
lens. c. Adjust the lens to focus the pump beam into a sharp, uniform line just inside the front
face of the dye cuvette. d. Fill the cuvette with the prepared Carbostyril 124 solution.

Observation of Superradiance: a. With the nitrogen laser operating, observe the dye cell
from the side. A bright, directional fluorescent emission (superradiance or Amplified
Spontaneous Emission - ASE) should be visible exiting both ends of the cuvette along the
pumped region.

Cavity Alignment (for a simple resonator): a. Place the high-reflectivity back mirror and the
output coupler on either side of the dye cell, perpendicular to the path of the superradiance.
b. Carefully align the mirrors to provide feedback to the gain region. A well-aligned cavity will
result in a significant increase in the output intensity and a reduction in beam divergence
compared to superradiance.

Data Acquisition: a. Measure the output energy/power of the dye laser using a calibrated
power/energy meter. b. Direct the output beam into a spectrometer to measure the lasing
wavelength and bandwidth.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for setting up and running a Carbostyril

124 dye laser experiment.
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Caption: Workflow for a Carbostyril 124 dye laser experiment.

Logical Relationship of Components

This diagram shows the logical connection and function of the key components in the dye laser
system.
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Caption: Functional relationship of dye laser components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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